D-Urobilinogen

Specification

• Description: D-Urobilinogen belongs to the class of organic compounds known as bilirubins. These are organic compounds containing a dicarboxylic acyclic tetrapyrrole derivative. D-Urobilinogen is considered to be a practically insoluble (in water) and relatively neutral molecule. D-Urobilinogen has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, D-urobilinogen is primarily located in the membrane (predicted from logP). D-Urobilinogen exists in all eukaryotes, ranging from yeast to humans. In humans, D-urobilinogen is involved in the porphyrin metabolism pathway. D-Urobilinogen is also involved in several metabolic disorders, some of which include the acute intermittent porphyria pathway, congenital erythropoietic porphyria (cep) or gunther disease pathway, the hereditary coproporphyria (HCP) pathway, and the porphyria variegata (PV) pathway.; D-Urobilinogen is a member of biladienes.
• CAS No.: 17208-65-0
• Molecular Formula: C33H42N4O6
• Molecular Weight: 590.7 g/mol
• IUPAC Name: 3-[2-[[3-(2-carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(4-ethenyl-3-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-3-yl]propanoic acid
• Standard InChI: InChI=1S/C33H42N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h8,26-27,34-35H,2,7,9-15H2,1,3-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41)
• Standard InChI Key: KSQFFJKKJAEKTB-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=O)NC1CC2=C(C(=C(N2)CC3=C(C(=C(N3)CC4C(=C(C(=O)N4)C=C)C)C)CCC(=O)O)CCC(=O)O)C)C
• Canonical SMILES: CCC1=C(C(=O)NC1CC2=C(C(=C(N2)CC3=C(C(=C(N3)CC4C(=C(C(=O)N4)C=C)C)C)CCC(=O)O)CCC(=O)O)C)C